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Compound of Interest

Compound Name: AZD-2066 hydrochloride

Cat. No.: B560512 Get Quote

Essential Safety and Handling Guide for AZD-
2066 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

AZD-2066 hydrochloride, a potent metabotropic glutamate receptor 5 (mGluR5) antagonist.

Due to the absence of a specific Safety Data Sheet (SDS) and established Occupational

Exposure Limit (OEL) for this compound, a highly cautious approach, treating it as a potent

pharmaceutical compound, is mandatory.

AZD-2066 hydrochloride is a selective, orally bioavailable, and brain-penetrant antagonist of

mGluR5.[1] While its clinical development was discontinued, its pharmacological profile

necessitates stringent handling protocols to minimize exposure.

Hazard Identification and Risk Assessment
As a potent compound, AZD-2066 hydrochloride should be handled with care to prevent

inhalation, ingestion, and skin contact. Although specific toxicity data is not publicly available,

its nature as a potent, biologically active molecule suggests that even small quantities could

have physiological effects.
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Property Value

Chemical Formula C₁₉H₁₇Cl₂N₅O₂

Molecular Weight 418.28 g/mol (hydrochloride salt)[1]

Physical State Solid

Solubility Soluble in DMSO, not in water[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to ensure personnel safety. The following table

outlines the recommended PPE for handling AZD-2066 hydrochloride.

Task Required PPE

Weighing and preparing solutions

- Disposable, low-linting coverall with hood-

Double-gloving (nitrile or neoprene)- Chemical-

resistant shoe covers- Full-face respirator with

P100 (or equivalent) cartridges or a Powered

Air-Purifying Respirator (PAPR)- Safety goggles

(if not using a full-face respirator)

Handling solutions

- Disposable lab coat- Double-gloving (nitrile or

neoprene)- Safety glasses with side shields or

safety goggles

General laboratory operations
- Standard laboratory coat- Single pair of gloves

(nitrile or neoprene)- Safety glasses

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Controlled Environment: All weighing and initial dilutions of solid AZD-2066 hydrochloride
must be performed in a certified chemical fume hood, a glove box, or a similar containment

enclosure.
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Designated Area: Establish a designated area for handling this compound. Clearly label the

area and restrict access.

Spill Kit: Ensure a spill kit appropriate for potent powder compounds is readily available.

Weighing Procedure:

Don all required PPE for handling potent solids.

Use a dedicated set of utensils (spatulas, weigh boats).

Carefully weigh the desired amount of AZD-2066 hydrochloride. Avoid creating dust.

Clean all surfaces and utensils thoroughly after use with an appropriate solvent (e.g., 70%

ethanol), followed by a validated cleaning agent.

2. Solution Preparation:

Solvent: Use dimethyl sulfoxide (DMSO) for initial stock solutions.[1]

Procedure:

In the containment enclosure, add the solvent to the weighed compound.

Cap the container securely before removing it from the containment area.

If sonication is required, ensure the container is properly sealed.

Disposal Plan
Solid Waste: All disposable items that have come into contact with AZD-2066 hydrochloride
(gloves, weigh boats, paper towels, etc.) must be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing AZD-2066 hydrochloride should be collected in

a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of

down the drain.
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Decontamination: All non-disposable equipment should be decontaminated using a validated

procedure.

Waste Disposal: All waste must be disposed of through a licensed hazardous waste disposal

service in accordance with local, state, and federal regulations.

Experimental Workflow and Safety Protocols
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Caption: Workflow for handling AZD-2066 hydrochloride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/AZD2066_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b560512#personal-protective-equipment-for-handling-azd-2066-hydrochloride
https://www.benchchem.com/product/b560512#personal-protective-equipment-for-handling-azd-2066-hydrochloride
https://www.benchchem.com/product/b560512#personal-protective-equipment-for-handling-azd-2066-hydrochloride
https://www.benchchem.com/product/b560512#personal-protective-equipment-for-handling-azd-2066-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

